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Introduction
Diquat (IUPAC name: 6,7-dihydrodipyrido[1,2-a:2′,1′-c]pyrazine-5,8-diium) is a non-selective

contact herbicide and desiccant.[1][2][3] It belongs to the bipyridyl chemical class and is most

commonly available as its dibromide or dichloride salt.[1][4] This technical guide provides a

comprehensive overview of the chemical properties, structure, and mechanism of action of

diquat, with a focus on data relevant to researchers and professionals in the chemical and life

sciences.

Chemical Structure and Identification
Diquat is an organic dication formed by an ethylene bridge connecting the nitrogen atoms of

2,2'-bipyridine.[5][6] The cationic nature of the molecule is a key feature influencing its solubility

and biological activity.

Caption: Chemical structure of the diquat dication.
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Identifier Value

IUPAC Name
6,7-dihydrodipyrido[1,2-a:2′,1′-c]pyrazine-5,8-

diium[1][4]

CAS Number
2764-72-9 (dication)[6][7], 85-00-7 (dibromide)

[1][8], 4032-26-2 (dichloride)[1][4]

Molecular Formula
C₁₂H₁₂N₂²⁺ (dication)[6][7][9], C₁₂H₁₂Br₂N₂

(dibromide)[1][10]

Canonical SMILES C1C[N+]2=CC=CC=C2C3=CC=CC=[N+]31[2]

InChI (dication)
InChI=1S/C12H12N2/c1-3-7-13-9-10-14-8-4-2-

6-12(14)11(13)5-1/h1-8H,9-10H2/q+2[5][7]

InChIKey (dication) SYJFEGQWDCRVNX-UHFFFAOYSA-N[5][7]

Physicochemical Properties
Diquat is typically supplied as a yellow crystalline solid, often as the dibromide salt.[1][5] It is

highly soluble in water but has limited solubility in nonpolar organic solvents.[11][12] The

compound decomposes at high temperatures rather than exhibiting a distinct melting or boiling

point.[1][5][8]
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Property Value

Molar Mass

184.24 g/mol (dication)[5][7], 344.05 g/mol

(dibromide)[1], 362.06 g/mol (dibromide

monohydrate)[13]

Appearance Yellow crystalline solid[1][5]

Melting Point Decomposes above 300 °C[1][11][12]

Boiling Point Decomposes[5][8]

Density 1.22 - 1.27 g/cm³ at 20 °C[5]

Water Solubility 700,000 mg/L at 20 °C (70%)[8][11][12]

Vapor Pressure < 0.00001 mmHg at 20 °C[5][8]

log P (Octanol-Water Partition Coefficient) -4.60[10][12]

Redox Potential -349 mV (for single-electron reduction)[11]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and quantification of diquat. Mass

spectrometry, in particular, is a widely used technique.

Spectroscopic Data Value

UV-Vis Absorption (unreduced) 310 nm[11]

UV-Vis Absorption (reduced radical) 379 nm[11]

Mass Spectrometry (m/z)

183.1 (singly charged cation [M-H]⁺)[14], 184

(singly charged radical ion [M]⁺•)[15], 92 (doubly

charged ion M²⁺)[15]

Infrared Identification Peaks (cm⁻¹)
441, 733, 1194, 1238, 1288, 1323, 1385, 1529,

1582[3]

Mechanism of Action as an Herbicide
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Diquat's herbicidal activity stems from its ability to interfere with photosynthesis.[1][16] In the

presence of light, it accepts an electron from Photosystem I (PSI), specifically from ferredoxin,

to form a radical cation.[1] This radical cation then rapidly reacts with molecular oxygen to

produce reactive oxygen species (ROS), such as superoxide anions and hydrogen peroxide.[1]

The regeneration of the diquat dication allows for a continuous cycle of ROS production,

leading to lipid peroxidation, cell membrane damage, and ultimately, rapid cell death and

desiccation of plant tissues.[16][17][18]

Photosystem I (in chloroplast) Diquat Redox Cycle ROS Production

Photosystem I Ferredoxine⁻ Diquat (DQ²⁺)e⁻ transfer Diquat Radical (DQ⁺•)e⁻ from Ferredoxin O₂
e⁻ transfer Superoxide (O₂⁻•)Reduction Cell DamageOxidative Stress

Click to download full resolution via product page

Caption: Diquat's mechanism of action via redox cycling.

Experimental Protocols
Synthesis of Diquat Dibromide
A common method for the synthesis of diquat involves a two-step process:

Oxidative Coupling of Pyridine: Two molecules of pyridine are oxidatively coupled over a

heated Raney nickel catalyst to form 2,2'-bipyridine.[1][9]

Quaternization: The resulting 2,2'-bipyridine is then reacted with 1,2-dibromoethane in a

polar solvent, such as water or acetonitrile.[9][19] This reaction forms the cyclic ethylene-

bridged diquat dication, which is then isolated as the dibromide salt.[19]

Analytical Method: UPLC-MS/MS for Diquat
Quantification
Ultra-performance liquid chromatography coupled with tandem mass spectrometry (UPLC-

MS/MS) is a highly sensitive and selective method for the quantification of diquat in various

matrices, such as plasma and water.[14][20]

Methodology Outline:
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Sample Preparation: For plasma samples, a protein precipitation step is typically employed.

[14] For water samples, direct injection may be possible, sometimes with the addition of an

ion-pairing reagent to the mobile phase.[20][21]

Chromatographic Separation: Separation is achieved on a suitable column, such as a C18 or

a specialized column designed for polar compounds.[15][22] A mobile phase gradient is

used, often consisting of an aqueous solution with a volatile ion-pairing reagent (e.g.,

trifluoroacetic acid) and an organic solvent like methanol or acetonitrile.[22]

Mass Spectrometric Detection: Detection is performed using a mass spectrometer operating

in positive electrospray ionization (ESI+) mode.[15][21] Multiple Reaction Monitoring (MRM)

is used for quantification, monitoring specific precursor-to-product ion transitions for diquat
and its internal standard.[14][15] Common transitions for diquat include m/z 183.1 → 156.6

and 183.1 → 129.5.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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